6-(3,4-Dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 6-(3,4-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H20N4O3S/c1-11-6-7-13(8-12(11)2)19-23-24-18(21-22-20(24)28-19)14-9-15(25-3)17(27-5)16(10-14)26-4/h6-10H,1-5H3
• InChI Key: NMNNAOUXLHMEOK-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=C(C(=C4)OC)OC)OC)C

Description

6-(3,4-Dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolo-thiadiazole derivatives. It has been synthesized for its potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The exact mechanism of action of 6-(3,4-Dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the expression of certain genes that are involved in cancer cell growth and proliferation. The compound has been found to have low toxicity and does not affect normal cells. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(3,4-Dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a new drug candidate for the treatment of cancer and other diseases. It has shown promising results in preclinical studies and may have fewer side effects compared to traditional chemotherapy drugs. However, its limitations include the need for further studies to determine its safety and efficacy in humans. The compound may also have limited solubility and stability, which may affect its use in lab experiments.

Future Directions

There are several future directions for the research and development of 6-(3,4-Dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to further investigate its mechanism of action and its effects on various cancer cell lines. Another direction is to optimize its synthesis method and improve its solubility and stability. The compound may also be tested in combination with other drugs to enhance its efficacy and reduce potential side effects. Additionally, clinical trials may be conducted to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 6-(3,4-Dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 3,4-dimethylbenzaldehyde, 3,4,5-trimethoxybenzaldehyde, and 4-amino-5-mercapto-3-methyl-1,2,4-triazole in the presence of a catalyst such as acetic acid. The reaction proceeds under reflux conditions and yields the desired product as a yellow solid.

Scientific Research Applications

6-(3,4-Dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities such as anti-inflammatory, anti-cancer, anti-tubercular, and anti-microbial properties. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting their growth. It has also been tested for its anti-inflammatory activity and has shown to reduce the production of pro-inflammatory cytokines.